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Compound of Interest

Compound Name: o-Nitrosophenol

Cat. No.: B15183410 Get Quote

Essential Safety and Handling Guide for o-
Nitrosophenol
Disclaimer: Specific safety data for o-Nitrosophenol is not readily available. The following

guidance is based on the known hazards of the closely related compound, o-Nitrophenol. It is

imperative to handle o-Nitrosophenol with extreme caution and to assume its hazards are at

least as significant as those of o-Nitrophenol. This information is intended for use by trained

professionals in a laboratory setting.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling o-Nitrosophenol, designed for

researchers, scientists, and drug development professionals.

Hazard Summary
Based on data for o-Nitrophenol, o-Nitrosophenol should be treated as a substance that is:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

A cause of serious eye irritation.[1][4]

A cause of skin irritation.[1][4]

Potentially causing respiratory irritation.[1][4]
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Harmful or very toxic to aquatic life with long-lasting effects.[1][5]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against exposure to o-
Nitrosophenol.

Table 1: Recommended Personal Protective Equipment for Handling o-Nitrosophenol

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Required when

dusts are

generated. Use a

NIOSH-approved

respirator with an

appropriate

particulate filter.

Conducting

reactions

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

over a laboratory

coat

Work within a

certified chemical

fume hood.

Handling waste

and

decontamination

Chemical splash

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

over a laboratory

coat

Work in a well-

ventilated area. A

respirator may

be necessary

depending on the

potential for

aerosol

generation.

Operational and Disposal Plans
Engineering Controls:
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Always handle o-Nitrosophenol in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where o-Nitrosophenol is handled.[6]

Wash hands thoroughly after handling.[1][2]

Waste Disposal:

Dispose of o-Nitrosophenol and any contaminated materials as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols. Do not discharge into drains or the environment.[1]

Emergency Procedures
First Aid Measures:

General Advice: Move the affected person from the area of exposure. Show the safety data

sheet (or this guide) to the attending medical professional.

If Inhaled: Move the person to fresh air. If they are not breathing, provide artificial respiration.

Seek immediate medical attention.[1][2]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]
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In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, making sure to hold the eyelids open. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse their mouth with water. Seek immediate medical attention.[1][2]

Spill Response:

Evacuate all non-essential personnel from the immediate area.

Ensure proper ventilation.

Wearing the appropriate PPE (see Table 1), carefully sweep up the solid material, avoiding

dust generation.

Place the spilled material into a labeled container for hazardous waste disposal.

Clean the spill area with an appropriate decontaminating solution and then wash with soap

and water.

For large spills, contact your institution's EHS department immediately.

Visualized Emergency Workflow
The following diagram outlines the logical steps to follow in the event of an o-Nitrosophenol
spill.
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Emergency Response Workflow for o-Nitrosophenol Spill

Spill Occurs

Evacuate Immediate Area Seek Medical Attention if Exposed

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Prevent spreading)

Clean Up Spill
(Avoid raising dust)

Decontaminate Spill Area

Dispose of Waste
(As hazardous waste)

Report Incident to Supervisor/EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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